Cas no 1402238-41-8 (2-(Difluoromethoxy)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(Difluoromethoxy)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1402238-41-8
• MF: C₁₃H₁₈BF₂NO₃
• MW: 285.094730854034
• CID: 2168003
• PubChem ID: 71302319
• Update Time: 2025-10-29

2-(Difluoromethoxy)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Difluoromethoxy-6-methylpyridine-4-boronic acid pinacol ester
• 2-(difluoromethoxy)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• FCH2894350
• 2-(difluoromethoxy)-6-methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
• CS-0369156
• 1402238-41-8
• DTXSID501128569
• WLZ3048
• starbld0018596
• 2-(Difluoromethoxy)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Inchi： 1S/C13H18BF2NO3/c1-8-6-9(7-10(17-8)18-11(15)16)14-19-12(2,3)13(4,5)20-14/h6-7,11H,1-5H3
• InChI Key： CGXTYEIJOSAEBM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(B2OC(C)(C)C(C)(C)O2)=CC(C)=N1)F

Computed Properties

• Exact Mass: 285.1347799g/mol
• Monoisotopic Mass: 285.1347799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-(Difluoromethoxy)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 2-(Difluoromethoxy)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1402238-41-8)

The compound 2-(Difluoromethoxy)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1402238-41-8) is a highly specialized boron-containing heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy and dioxaborolane functional groups, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

One of the key reasons for the growing interest in 2-(Difluoromethoxy)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. This reaction is widely used to construct carbon-carbon bonds, enabling the development of complex molecules with high efficiency. The presence of the dioxaborolane moiety in this compound enhances its reactivity and selectivity, making it a preferred choice for researchers working on small-molecule inhibitors and bioconjugates.

In the context of drug discovery, this compound is often explored for its potential in targeting kinase enzymes, which are implicated in various diseases, including cancer and inflammatory disorders. The difluoromethoxy group is known to improve metabolic stability and bioavailability, addressing a common challenge in medicinal chemistry. Recent studies have highlighted its utility in designing next-generation therapeutics, particularly in the era of personalized medicine, where tailored treatments are becoming increasingly important.

From an agrochemical perspective, 2-(Difluoromethoxy)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is being investigated for its potential to enhance the efficacy of pesticides and herbicides. The incorporation of fluorine atoms and boron-based functional groups can lead to improved pest resistance management and environmental sustainability. This aligns with the global push toward green chemistry and reduced ecological footprints in agricultural practices.

The compound’s CAS No. 1402238-41-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include its synthetic routes, physicochemical properties, and safety data. Researchers also seek information on its handling and storage conditions to ensure optimal performance in laboratory settings. Additionally, its compatibility with high-throughput screening platforms makes it a valuable asset in combinatorial chemistry.

As the demand for innovative chemical building blocks grows, 2-(Difluoromethoxy)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine stands out as a versatile tool for scientists. Its applications span from material science to bioconjugation, demonstrating its cross-disciplinary utility. With advancements in computational chemistry and AI-driven drug design, the compound’s role in accelerating research workflows is expected to expand further.

In summary, 2-(Difluoromethoxy)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1402238-41-8) represents a critical intersection of chemistry, biology, and technology. Its multifaceted applications and alignment with contemporary research priorities ensure its continued prominence in scientific literature and industrial applications. For researchers and manufacturers alike, understanding its properties and potential is essential for driving innovation in their respective fields.